![molecular formula C19H22ClN3O4S B2729017 2-(2,3-Dihydrobenzo[b][1,4]dioxine-2-carboxamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride CAS No. 1177940-84-9](/img/structure/B2729017.png)
2-(2,3-Dihydrobenzo[b][1,4]dioxine-2-carboxamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves complex organic reactions. For instance, the synthesis of 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide involves high-throughput virtual screening (HTVS) of a Maybridge small molecule library using the PARP1-benzimidazole-4-carboxamide co-crystal structure and pharmacophore model . It’s also suggested that starting from methyl acrylate and then removing the methyl group with LiOH after cyclization could be an easier method .Molecular Structure Analysis
The molecular structure of related compounds like (E)- (2- ( (2,3-dihydrobenzo [b] [1,4]dioxin-6-yl)methylene)- N-phenylhydrazinecarbothioamide, C16H15N3O2S has been studied . The compound is triclinic with a = 5.2111 (6) Å, b = 10.843 (1) Å, c = 13.681 (1) Å, α = 79.769 (3)°, β = 86.485 (3)°, γ = 86.080 (4)°, V = 758.0 Å .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of related compounds are complex. For instance, the synthesis of 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide involves a silver-catalyzed decarboxylation/in situ-generated C-center radical-triggered a, -conjugated addition/6-exo-dig cyclization/H-abstraction/5-endo-trig b cyclization/SET sequence .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds like 2,3-Dihydrobenzo[b][1,4]dioxine-2-carboxamide include a molecular weight of 179.18, and it’s a solid compound stored at room temperature .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-(2,3-Dihydrobenzo[b][1,4]dioxine-2-carboxamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride:
Cancer Treatment
This compound has shown potential as a lactate/ATP production inhibitor, which is crucial in cancer treatment. By inhibiting these pathways, the compound can reduce the energy supply to cancer cells, thereby slowing their growth and proliferation .
Neuroprotective Agents
Research indicates that derivatives of this compound may have neuroprotective properties. These properties are essential in the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease, where protecting neurons from damage is critical .
Anti-inflammatory Applications
The compound has been studied for its anti-inflammatory effects. It can inhibit specific pathways that lead to inflammation, making it a potential candidate for treating chronic inflammatory conditions like rheumatoid arthritis .
Antioxidant Properties
Studies suggest that this compound exhibits antioxidant properties, which can help in neutralizing free radicals in the body. This is particularly beneficial in preventing oxidative stress-related diseases, including cardiovascular diseases and certain types of cancer .
Antimicrobial Activity
The compound has demonstrated antimicrobial activity against a range of bacterial and fungal pathogens. This makes it a promising candidate for developing new antibiotics or antifungal agents, especially in the face of rising antimicrobial resistance .
Cardiovascular Disease Treatment
Research has explored the potential of this compound in treating cardiovascular diseases. Its ability to modulate specific biochemical pathways can help in managing conditions like hypertension and atherosclerosis .
Diabetes Management
The compound has been investigated for its role in managing diabetes. It can influence glucose metabolism and insulin sensitivity, making it a potential therapeutic agent for diabetes and related metabolic disorders .
Drug Delivery Systems
Due to its unique chemical structure, this compound is being studied for use in advanced drug delivery systems. It can be used to enhance the delivery and efficacy of other therapeutic agents, ensuring targeted and controlled release .
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for the study of related compounds like 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide involve further chemical modifications, involving analogue synthesis and scaffold hopping . It’s also suggested that starting from methyl acrylate and then removing the methyl group with LiOH after cyclization could be an easier method .
properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S.ClH/c1-2-22-8-7-11-15(9-22)27-19(16(11)17(20)23)21-18(24)14-10-25-12-5-3-4-6-13(12)26-14;/h3-6,14H,2,7-10H2,1H3,(H2,20,23)(H,21,24);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBPRGSMMSZTVBU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3COC4=CC=CC=C4O3.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,3-Dihydrobenzo[b][1,4]dioxine-2-carboxamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(8-oxo-7-tosyl-[1,3]dioxolo[4,5-g]quinolin-5(8H)-yl)-N-(o-tolyl)acetamide](/img/structure/B2728935.png)
![1-{Imidazo[1,2-a]pyrimidin-2-yl}ethan-1-one](/img/structure/B2728937.png)
![N-[2-(1-adamantyl)ethylcarbamothioyl]adamantane-1-carboxamide](/img/structure/B2728939.png)
![N-[[4-benzyl-5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide](/img/structure/B2728940.png)
![N1-(4-methoxyphenyl)-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide](/img/structure/B2728945.png)
![3-methoxy-N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]benzamide](/img/structure/B2728946.png)
![(1R,2S)-2-[3-(Trifluoromethyl)phenyl]cyclopentan-1-amine;hydrochloride](/img/structure/B2728952.png)
![4-(N-butyl-N-methylsulfamoyl)-N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride](/img/structure/B2728953.png)
![6-[4-(Isoquinoline-1-carbonyl)piperazin-1-yl]-3-methyl-1H-pyrimidine-2,4-dione](/img/structure/B2728954.png)
![N-(4-fluoro-2-methylphenyl)-2-((6-(2-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide](/img/structure/B2728955.png)
